Cas no 820237-16-9 (4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde)

4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde structure
820237-16-9 structure
Product Name:4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
CAS No:820237-16-9
MF:C14H18O2
MW:218.291524410248
CID:2153000
PubChem ID:11447295
Update Time:2025-04-21

4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-propoxy-5,6,7,8-tetrahydro-naphthalene-1-carbaldehyde
    • SCHEMBL5457961
    • QXLYQANBFMYBLJ-UHFFFAOYSA-N
    • 820237-16-9
    • DB-340427
    • Inchi: 1S/C14H18O2/c1-2-9-16-14-8-7-11(10-15)12-5-3-4-6-13(12)14/h7-8,10H,2-6,9H2,1H3
    • InChI Key: QXLYQANBFMYBLJ-UHFFFAOYSA-N
    • SMILES: O(CCC)C1=CC=C(C=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 218.130679813Da
  • Monoisotopic Mass: 218.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų
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